N-(2-bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(2-bromophenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C10H8BrN3OS/c1-6-9(16-14-13-6)10(15)12-8-5-3-2-4-7(8)11/h2-5H,1H3,(H,12,15)
• InChI Key: CWYCOIDXORVQTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC=CC=C2Br
• Molecular Formula: C10H8BrN3OS
• Molecular Weight: 298.16 g/mol

Description

The compound “N-(2-bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule that contains several functional groups. It has a bromophenyl group, a methyl group, a thiadiazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl group, the thiadiazole ring, and the carboxamide group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the bromine atom in the bromophenyl group could potentially be replaced in a substitution reaction. The carboxamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to similar compounds without a halogen.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “N-(2-bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use personal protective equipment.